(2E)-4-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-[(5-ethoxycarbonyl-4-methyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C11H12N2O5S/c1-3-18-10(17)9-6(2)12-11(19-9)13-7(14)4-5-8(15)16/h4-5H,3H2,1-2H3,(H,15,16)(H,12,13,14)/b5-4+
• InChI Key: BACFRXSFGKHEMM-SNAWJCMRSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C=CC(=O)O)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)/C=C/C(=O)O)C
• Molecular Formula: C11H12N2O5S
• Molecular Weight: 284.29 g/mol

Description

(2E)-4-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C11H12N2O5S and its molecular weight is 284.29g/mol. The purity is usually 95%.
BenchChem offers high-quality (2E)-4-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobut-2-enoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-4-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobut-2-enoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photoluminescent Properties

A study synthesized a variant of the specified compound and used it to create organic molecular crystals with highly stable photoluminescence. This indicates potential applications in the field of luminescent materials and photonics (Zhestkij et al., 2021).

Structural Investigations

Another study focused on the structural investigation of a closely related compound. It involved X-ray crystallography, spectroscopic methods, and quantum chemical calculations. This type of research is crucial in understanding the physical and chemical properties of such compounds, which can be vital for material science and drug design (Venkatesan et al., 2016).

Synthesis of Heterocyclic Systems

Research involving derivatives of the compound includes the synthesis of various heterocyclic systems, such as pyridazines, thiazoles, and oxazoles. These studies provide insight into the versatility of the compound in creating a range of chemically diverse structures with potential applications in pharmaceuticals and organic chemistry (Badr et al., 1981).

Nonlinear Optical Activity

A recent study investigated the nonlinear optical (NLO) activity of a related compound, revealing its potential in the field of photonics and materials science. The study combined experimental methods and theoretical calculations, showing the compound's ability to exhibit significant second harmonic generation activity (Venkatesan et al., 2016).

Antimicrobial Activity

There has also been research into the antimicrobial properties of derivatives of this compound. This kind of research is crucial in the development of new antimicrobial agents, which are increasingly important in the fight against drug-resistant bacteria (El-Hashash et al., 2014).